Cas no 1822519-31-2 (2-Amino-2-(4-fluoropyridin-2-yl)acetic acid)

• Product Name: 2-Amino-2-(4-fluoropyridin-2-yl)acetic acid
• CAS No: 1822519-31-2
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 6326068
• PubChem ID: 129971180
• Update Time: 2025-05-21

2-Amino-2-(4-fluoropyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-fluoropyridin-2-yl)acetic acid
• EN300-1602087
• 1822519-31-2
• 2-Amino-2-(4-fluoropyridin-2-yl)acetic acid

• Inchi： 1S/C7H7FN2O2/c8-4-1-2-10-5(3-4)6(9)7(11)12/h1-3,6H,9H2,(H,11,12)
• InChI Key： FFXGNUCBLXJBFP-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-2-(4-fluoropyridin-2-yl)acetic acid

Introduction to 2-Amino-2-(4-fluoropyridin-2-yl)acetic Acid (CAS No. 1822519-31-2)

2-Amino-2-(4-fluoropyridin-2-yl)acetic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This compound, identified by the CAS number 1822519-31-2, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both an amino group and a fluoropyridine moiety makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-amino-2-(4-fluoropyridin-2-yl)acetic acid consists of a central acetic acid backbone substituted with a fluorinated pyridine ring at the 4-position. This configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for designing novel therapeutics.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles due to their favorable pharmacokinetic profiles. Fluoropyridines, as a class of compounds, have been extensively studied for their role in modulating various biological pathways. The incorporation of a fluoropyridine moiety into 2-amino-2-(4-fluoropyridin-2-yl)acetic acid not only enhances its potential as an active pharmaceutical ingredient (API) but also opens up avenues for structural optimization.

One of the most compelling aspects of 2-amino-2-(4-fluoropyridin-2-yl)acetic acid is its versatility in serving as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced biological activity. For instance, modifications at the amino group or the pyridine ring have led to compounds with improved efficacy and reduced side effects. These derivatives are being evaluated in preclinical studies for their potential therapeutic applications.

The compound's relevance extends beyond traditional small-molecule drugs. It has been explored as a key intermediate in the synthesis of biologics and peptide mimetics. The ability to incorporate fluorinated pyridines into larger molecular frameworks has opened new doors for drug design, particularly in the development of targeted therapies. This adaptability underscores the importance of 2-amino-2-(4-fluoropyridin-2-yl)acetic acid as a versatile chemical entity.

Recent advancements in computational chemistry have further enhanced the understanding of 2-amino-2-(4-fluoropyridin-2-yl)acetic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various enzymes and receptors with high affinity. These findings have guided the design of more potent analogs, which are currently undergoing rigorous testing in vitro and in vivo.

The synthesis of 2-amino-2-(4-fluoropyridin-2-yl)acetic acid is another area of active research. Chemists have developed efficient synthetic routes that minimize waste and maximize yield. These methods often involve multi-step processes that require careful optimization to ensure high purity and scalability. The development of green chemistry principles has also influenced these synthetic strategies, making them more environmentally sustainable.

The pharmacological profile of 2-amino-2-(4-fluoropyridin-2-yl)acetic acid is another focus of interest. Early studies have suggested that this compound exhibits anti-inflammatory, antimicrobial, and anticancer properties. These effects are attributed to its ability to modulate key signaling pathways involved in disease progression. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 2-amino-2-(4-fluoropyridin-2-yl)acetic acid (CAS No. 1822519-31-2) represents a promising compound in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.